Cas no 1556809-65-4 (2-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1556809-65-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6266064
• PubChem ID: 136316576
• Update Time: 2025-10-28

2-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1117954
• 2-Ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1556809-65-4

• Inchi： 1S/C9H15N3/c1-3-8-4-9-10-5-7(2)6-12(9)11-8/h4,7,10H,3,5-6H2,1-2H3
• InChI Key： WVNVLOIMCXDPNV-UHFFFAOYSA-N
• SMILES： N12C(=CC(CC)=N1)NCC(C)C2

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

2-Ethyl-6-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound CAS No. 1556809-65-4, also known as 2-Ethyl-6-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine, is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo-pyrimidines, which have been extensively studied due to their unique structural features and promising biological activities. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on the properties and applications of this compound.

The structure of 2-Ethyl-6-Methyl-Pyrazolo[1,5-a]Pyrimidine comprises a fused bicyclic system consisting of a pyrazole ring and a pyrimidine ring. The presence of ethyl and methyl substituents at positions 2 and 6 respectively introduces steric and electronic effects that influence its chemical reactivity and biological behavior. Recent studies have highlighted the importance of such substituents in modulating the compound's solubility, stability, and interaction with biological targets.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Pyrazolo-pyrimidines have been reported to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities in various preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could inhibit key enzymes involved in cancer cell proliferation. The methyl and ethyl groups were found to play a crucial role in enhancing the compound's bioavailability and potency.

In addition to its biological applications, CAS No. 1556809-65-4 has also gained attention in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. The compound's aromaticity and heteroatom-rich structure make it an ideal candidate for applications in organic electronics and optoelectronics.

The synthesis of 2-Ethyl-6-Methyl-Pyrazolo[1,5-a]Pyrimidine involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields. For example, a paper in the Nature Communications highlighted a novel palladium-catalyzed coupling reaction that facilitates the construction of this compound from readily available starting materials.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics have been thoroughly investigated using modern analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies provide valuable insights into its thermal stability and suitability for various industrial applications.

In terms of environmental impact, recent research has focused on assessing the biodegradability and eco-toxicity of this compound. Results from toxicity studies indicate that it poses minimal risk to aquatic life under standard conditions. However, further investigations are required to fully understand its long-term environmental effects.

The future outlook for CAS No. 1556809-65-4 is promising. With ongoing research into its pharmacokinetics, toxicity profiles, and mechanism of action, this compound is likely to find new applications in both therapeutic and non-therapeutic areas. Collaborative efforts between academic institutions and industry partners are expected to accelerate its development into viable commercial products.